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Compound of Interest

Compound Name: 5-Bromo-6-fluoroindoline

Cat. No.: B2765341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Bromo-6-fluoroindoline is a halogenated indoline derivative that serves as a key building

block in synthetic organic chemistry and medicinal chemistry. Its strategic placement of

bromine and fluorine atoms on the indoline scaffold offers medicinal chemists a versatile

platform for introducing further molecular complexity and fine-tuning the physicochemical and

pharmacological properties of target molecules. This technical guide provides a comprehensive

overview of the available data on 5-Bromo-6-fluoroindoline, focusing on its chemical

properties, potential applications in drug discovery, and essential safety considerations.

Physicochemical Properties
The fundamental properties of 5-Bromo-6-fluoroindoline are summarized in the table below.

These identifiers are crucial for sourcing, registration, and experimental documentation.
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Property Value Source(s)

CAS Number 1368323-85-6 [1]

Molecular Formula C₈H₇BrFN [1]

Molecular Weight 216.05 g/mol [1]

Appearance (Expected to be a solid) N/A

Storage Conditions
2-8°C, under inert atmosphere,

protected from light
[1]

Synthesis and Reactivity
While a specific, peer-reviewed synthesis protocol for 5-Bromo-6-fluoroindoline is not readily

available in the public domain, its structure suggests logical synthetic pathways. The synthesis

would likely involve either the direct halogenation of a pre-formed fluoroindoline core or a multi-

step approach starting from a substituted benzene derivative, followed by the construction of

the heterocyclic ring.

The chemical reactivity of 5-Bromo-6-fluoroindoline is largely dictated by its functional

groups:

Aromatic Bromine: The bromine atom at the 5-position is a versatile handle for a variety of

cross-coupling reactions, such as Suzuki, Stille, Heck, and Sonogashira couplings. This

allows for the introduction of a wide range of substituents, including alkyl, aryl, and alkynyl

groups, enabling the exploration of structure-activity relationships (SAR).

Indoline Nitrogen: The secondary amine of the indoline ring can be functionalized through N-

alkylation, N-acylation, or N-arylation reactions. This position is often modified to modulate a

compound's pharmacokinetic properties or to introduce moieties that can interact with

specific biological targets.

Aromatic Ring: The electron-rich aromatic ring can undergo electrophilic aromatic

substitution, although the positions of substitution will be directed by the existing bromine,

fluorine, and amino groups.
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The logical flow for utilizing this building block in a drug discovery program is outlined in the

diagram below.
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Caption: Synthetic utility of 5-Bromo-6-fluoroindoline in a drug discovery workflow.
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5-Bromo-6-fluoroindoline is primarily utilized as an intermediate in the synthesis of more

complex molecules for biological evaluation.[2] The indoline scaffold is a "privileged structure"

in medicinal chemistry, appearing in numerous natural products and approved drugs. The

incorporation of bromine and fluorine offers several advantages:

Fluorine: The presence of a fluorine atom can significantly impact a molecule's metabolic

stability, membrane permeability, and binding affinity to target proteins by altering its

electronic properties and ability to form hydrogen bonds.

Bromine: As mentioned, the bromine atom serves as a crucial attachment point for further

chemical modifications, making it invaluable for generating libraries of analogues for SAR

studies.

While specific drug candidates derived from 5-Bromo-6-fluoroindoline are not publicly

disclosed, this building block is relevant to research areas targeting:

Oncology: Many kinase inhibitors and other anti-cancer agents feature indole or indoline

cores.

Neurological Disorders: The structural similarity of the indoline nucleus to neurotransmitters

like serotonin has made it a popular scaffold for developing agents that target receptors and

enzymes in the central nervous system.[2]

Safety and Handling
A specific Material Safety Data Sheet (MSDS) for 5-Bromo-6-fluoroindoline is not publicly

available. However, based on the known hazards of similar halogenated aromatic amines, the

following precautions are recommended:

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

chemical-resistant gloves, safety goggles with side shields, and a lab coat.

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust or vapors. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.
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The general workflow for safe handling of this and similar chemical reagents is depicted below.
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(Review available data for

similar compounds)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in Controlled
Environment (Fume Hood)

Store Correctly
(Cool, Dry, Inert)

Dispose of Waste
(Follow Institutional Protocols)

Click to download full resolution via product page

Caption: Recommended safety workflow for handling 5-Bromo-6-fluoroindoline.

Conclusion
5-Bromo-6-fluoroindoline is a valuable chemical building block for researchers engaged in

the synthesis of novel organic compounds, particularly in the field of drug discovery. Its dual

halogenation provides a strategic advantage for creating diverse molecular libraries. While

detailed public data on its synthesis and specific applications are limited, its structural motifs

and the general utility of the indoline class suggest its potential in the development of new

therapeutics. Researchers should handle this compound with the appropriate safety

precautions as guided by the known properties of related chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2765341?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2765341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

